Cas no 1805675-33-5 (Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate
• CAS No: 1805675-33-5
• MF: C₁₂H₉ClF₃NO₂S
• MW: 323.718571424484
• CID: 4947309
• Update Time: 2025-09-28

Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H9ClF3NO2S/c1-2-19-11(18)9-4-10(20-12(14,15)16)8(6-17)3-7(9)5-13/h3-4H,2,5H2,1H3
• InChI Key： FDCLMFNGXCTKIO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(=CC=1C(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate

Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate: A Comprehensive Overview

Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate, identified by the CAS number 1805675-33-5, is a complex organic compound with a diverse range of applications in the chemical industry. This compound is characterized by its unique structure, which includes a benzoate ester group, a chloromethyl substituent, a cyano group, and a trifluoromethylthio group. The combination of these functional groups makes it highly versatile and valuable in various chemical reactions and industrial processes.

The benzoate ester group in this compound plays a crucial role in its reactivity and stability. Benzoate esters are commonly used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group introduces additional reactivity, making the compound suitable for nucleophilic substitution reactions. This property is particularly useful in the synthesis of biologically active molecules and advanced materials.

Recent studies have highlighted the potential of Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate in the development of novel agrochemicals. Researchers have demonstrated that the cyano group enhances the compound's ability to inhibit specific enzymes involved in plant growth regulation. This finding has opened new avenues for its application in crop protection and yield enhancement.

The trifluoromethylthio group is another key feature of this compound. This group contributes to the compound's stability under harsh chemical conditions and enhances its solubility properties. Recent advancements in fluorine chemistry have further expanded the potential applications of this group, particularly in the development of fluorinated pharmaceuticals and advanced materials.

Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate has also been explored for its role in polymer chemistry. The compound's ability to undergo controlled polymerization reactions has led to its use in the synthesis of high-performance polymers with tailored properties. These polymers find applications in electronics, automotive industries, and aerospace due to their exceptional thermal stability and mechanical strength.

In terms of synthesis, Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate can be prepared through a variety of methods, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions. The choice of synthetic route depends on the specific requirements of the target application and the availability of starting materials.

Recent research has also focused on optimizing the synthesis process of this compound to improve yield and reduce environmental impact. Green chemistry approaches, such as using biodegradable solvents and catalytic systems, have been successfully implemented in some cases. These advancements not only enhance the sustainability of the production process but also align with global efforts to promote eco-friendly chemical manufacturing.

The versatility of Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate extends to its use as an intermediate in drug discovery programs. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

In conclusion, Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethylthio)benzoate (CAS No: 1805675-33-5) is a multifaceted compound with significant potential across diverse industries. Its structural features enable it to participate in a wide range of chemical reactions, making it an essential building block for advanced materials and innovative solutions. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even more prominent role in the chemical landscape.